Cas no 861367-01-3 (4-Chloro-N1,5-dimethylbenzene-1,2-diamine)

4-Chloro-N1,5-dimethylbenzene-1,2-diamine is a substituted aromatic diamine compound featuring chloro and methyl functional groups at the 4, N1, and 5 positions. This structurally distinct intermediate is valuable in organic synthesis, particularly in the preparation of heterocyclic compounds, dyes, and pharmaceutical agents. Its electron-rich aromatic system and reactive amine groups enable selective functionalization, making it useful in coupling reactions and as a building block for complex molecular architectures. The chloro substituent enhances electrophilic substitution reactivity, while the methyl groups contribute to steric and electronic modulation. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation. Proper storage in inert atmospheres is recommended to maintain stability.
4-Chloro-N1,5-dimethylbenzene-1,2-diamine structure
861367-01-3 structure
Product Name:4-Chloro-N1,5-dimethylbenzene-1,2-diamine
CAS No:861367-01-3
MF:C8H11ClN2
MW:170.639340639114
CID:1094452
PubChem ID:12401223
Update Time:2025-06-07

4-Chloro-N1,5-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N1,5-dimethylbenzene-1,2-diamine
    • 4-chloro-1-N,5-dimethylbenzene-1,2-diamine
    • SCHEMBL11816340
    • 861367-01-3
    • Inchi: 1S/C8H11ClN2/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4,11H,10H2,1-2H3
    • InChI Key: DXUOTNPUNISTCU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1C)NC)N

Computed Properties

  • Exact Mass: 170.0610761g/mol
  • Monoisotopic Mass: 170.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38Ų

4-Chloro-N1,5-dimethylbenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087224-1g
4-Chloro-N1,5-dimethylbenzene-1,2-diamine
861367-01-3 95%
1g
$353.50 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744281-1g
4-Chloro-n1,5-dimethylbenzene-1,2-diamine
861367-01-3 98%
1g
¥3248.00 2024-07-28

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